Cas no 63218-14-4 (2-(4-nitrophenoxy)acetamide)

• Product Name: 2-(4-nitrophenoxy)acetamide
• CAS No: 63218-14-4
• MF: C₈H₈N₂O₄
• MW: 196.160121917725
• MDL: MFCD00466100
• CID: 426996
• PubChem ID: 670470
• Update Time: 2025-04-19

2-(4-nitrophenoxy)acetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide, 2-(4-nitrophenoxy)-
• (4-Nitrophenoxy)acetamide
• 2-(4-nitrophenoxy)acetamide
• 4-Nitrophenoxyacetamide
• LS-07658
• UPCMLD0ENAT5695590:001
• Cambridge id 5211659
• AKOS001303702
• DTXSID50350002
• AB06255
• IYJAUHBAFQALLE-UHFFFAOYSA-N
• SCHEMBL432126
• CBDivE_005702
• 63218-14-4
• Z19730176
• Oprea1_792209
• 4-(carbamoylmethoxy)nitrobenzene
• O-aminocarbonylmethyl-4-nitrophenol
• EN300-26259
• MFCD00466100

• MDL： MFCD00466100
• Inchi： 1S/C8H8N2O4/c9-8(11)5-14-7-3-1-6(2-4-7)10(12)13/h1-4H,5H2,(H2,9,11)
• InChI Key： IYJAUHBAFQALLE-UHFFFAOYSA-N
• SMILES： O(CC(N)=O)C1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 196.04844
• Monoisotopic Mass: 196.04840674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 98.1Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 463.6±25.0 °C at 760 mmHg
• Flash Point: 234.2±23.2 °C
• PSA: 95.46
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

2-(4-nitrophenoxy)acetamide Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes Nitrophenyl ethers